2-(4-chloro-3-methylphenoxy)-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[4-(4-methylpiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C21H25ClN2O2/c1-15-9-11-24(12-10-15)18-5-3-17(4-6-18)23-21(25)14-26-19-7-8-20(22)16(2)13-19/h3-8,13,15H,9-12,14H2,1-2H3,(H,23,25)
• InChI Key: NWHHZFUPWQMSAO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC(=C(C=C3)Cl)C
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

The compound “2-(4-chloro-3-methylphenoxy)-N-[4-(4-methyl-1-piperidinyl)phenyl]acetamide” is an organic compound. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The compound also contains a chloro-methylphenoxy group and an acetamide group, which may contribute to its reactivity and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, a six-membered ring with one nitrogen atom, could impart certain conformational properties to the molecule. The chloro-methylphenoxy and acetamide groups could also influence the compound’s overall shape and electronic distribution.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The piperidine ring might undergo reactions typical of amines, such as protonation or alkylation. The chloro-methylphenoxy group might participate in nucleophilic substitution reactions, and the acetamide group could be involved in various condensation or hydrolysis reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the nature and arrangement of its functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. Studies could also be conducted to assess its safety profile and potential applications.